Cas no 953803-84-4 (ethyl 6-bromo-4-chloro-7-fluoro-quinoline-3-carboxylate)

• Product Name: ethyl 6-bromo-4-chloro-7-fluoro-quinoline-3-carboxylate
• CAS No: 953803-84-4
• MF: C₁₂H₈BrClFNO₂
• MW: 332.55282497406
• MDL: MFCD26333951
• CID: 4737977
• PubChem ID: 68438427
• Update Time: 2024-10-25

ethyl 6-bromo-4-chloro-7-fluoro-quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-4-chloro-7-fluoroquinoline-3-carboxylate
• KGXQUPKOFCIFDQ-UHFFFAOYSA-N
• ethyl 6-bromo-4-chloro-7-fluoro-quinoline-3-carboxylate
• SB73064
• C12H8BrClFNO2
• ethyl6-bromo-4-chloro-7-fluoroquinoline-3-carboxylate
• SCHEMBL2912780
• AKOS037649423
• DB-108955
• C93018
• EN300-7547228
• CS-0097553
• 953803-84-4
• MFCD26333951
• BS-18276

• MDL： MFCD26333951
• Inchi： 1S/C12H8BrClFNO2/c1-2-18-12(17)7-5-16-10-4-9(15)8(13)3-6(10)11(7)14/h3-5H,2H2,1H3
• InChI Key： KGXQUPKOFCIFDQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C=1)=C(C(C(=O)OCC)=CN=2)Cl)F

Computed Properties

• Exact Mass: 330.94110g/mol
• Monoisotopic Mass: 330.94110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 3.8